Cas no 2034584-01-3 (N-[(1H-indol-3-yl)methyl]-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-[(1H-indol-3-yl)methyl]-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 2034584-01-3
• MF: C₁₇H₁₈N₄O
• MW: 294.3510
• CID: 5354456
• Update Time: 2025-06-10

N-[(1H-indol-3-yl)methyl]-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carboxamide, 4,5,6,7-tetrahydro-N-(1H-indol-3-ylmethyl)-
• N-((1H-indol-3-yl)methyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
• N-(1H-indol-3-ylmethyl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• N-[(1H-indol-3-yl)methyl]-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

• Inchi： 1S/C17H18N4O/c22-17(11-5-6-15-16(7-11)21-10-20-15)19-9-12-8-18-14-4-2-1-3-13(12)14/h1-4,8,10-11,18H,5-7,9H2,(H,19,22)(H,20,21)
• InChI Key： NYCRZAIACHXEAE-UHFFFAOYSA-N
• SMILES： O=C(C1([H])C([H])([H])C2=C(C([H])([H])C1([H])[H])N=C([H])N2[H])N([H])C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 416
• XLogP3: 1.7
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-[(1H-indol-3-yl)methyl]-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

Professional Introduction to N-[(1H-indol-3-yl)methyl]-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2034584-01-3)

N-[(1H-indol-3-yl)methyl]-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034584-01-3, belongs to a class of molecules that exhibit promising biological activities. The structural framework of this compound integrates key pharmacophoric elements, making it a subject of intense research interest for potential therapeutic applications.

The molecular structure of N-[(1H-indol-3-yl)methyl]-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide is characterized by a fused heterocyclic system consisting of an indole moiety and a tetrahydrobenzodiazole core. The indole ring is a well-known pharmacophore in medicinal chemistry, often associated with various biological activities such as anti-inflammatory, analgesic, and neuroprotective effects. The benzodiazole moiety is another critical component that contributes to the compound's pharmacological profile, particularly in terms of anxiolytic and sedative properties.

Recent advancements in the field of drug discovery have highlighted the importance of designing molecules that can modulate complex biological pathways. The combination of the indole and benzodiazole units in N-[(1H-indol-3-yl)methyl]-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide positions it as a candidate for further exploration in the development of novel therapeutic agents. Specifically, this compound has shown potential in preclinical studies as a modulator of neurotransmitter systems involved in mood regulation and stress response.

In the context of modern pharmaceutical research, the synthesis and characterization of such complex molecules are facilitated by cutting-edge techniques in organic synthesis and spectroscopy. The indole ring's aromaticity and the benzodiazole's nitrogen-rich structure provide multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility has led to numerous derivatives being explored for their pharmacological efficacy.

The tetrahydrobenzodiazole core is particularly noteworthy for its role in influencing the compound's solubility and bioavailability. By incorporating this moiety, researchers aim to enhance the molecule's ability to cross biological membranes and reach target sites within the body. This aspect is crucial for developing effective drugs that can be administered orally or through other non-invasive routes.

Current research trends indicate that compounds with structural similarities to N-[(1H-indol-3-yl)methyl]-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide are being investigated for their potential in treating neurological disorders. Studies have suggested that these molecules may interact with serotonin receptors and other neurotransmitter systems, which could make them valuable candidates for therapies targeting conditions such as depression and anxiety.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced catalytic systems and purification techniques are employed to achieve the desired molecular integrity. The indole ring is typically introduced through palladium-catalyzed cross-coupling reactions, while the benzodiazole core is constructed via cyclization reactions involving appropriate precursors.

Electrochemical methods have also been explored as an alternative approach to constructing complex heterocyclic systems like this one. These methods offer advantages such as milder reaction conditions and reduced byproduct formation. By leveraging electrochemical synthesis, researchers can achieve selective functionalization of key aromatic rings within the molecule.

The pharmacological evaluation of N-(1H-indol...